Cas no 534616-88-1 (2-Azetidinecarboxaldehyde, 1-(phenylmethyl)-)

• Product Name: 2-Azetidinecarboxaldehyde, 1-(phenylmethyl)-
• CAS No: 534616-88-1
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 1583710
• Update Time: 2024-09-11

2-Azetidinecarboxaldehyde, 1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinecarboxaldehyde, 1-(phenylmethyl)-
• 1-benzylazetidine-2-carbaldehyde

• Inchi： 1S/C11H13NO/c13-9-11-6-7-12(11)8-10-4-2-1-3-5-10/h1-5,9,11H,6-8H2
• InChI Key： MVPBOUZUYOUOQY-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CCC1C=O

Computed Properties

• Exact Mass: 175.09979
• Monoisotopic Mass: 175.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.192±0.06 g/cm3(Predicted)
• Boiling Point: 261.3±33.0 °C(Predicted)
• PSA: 20.31
• pka: 6.76±0.40(Predicted)